Cas no 2172525-49-2 (dimethyl(3-{4-(methylamino)methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-yl}propyl)amine)

• Product Name: dimethyl(3-{4-(methylamino)methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-yl}propyl)amine
• CAS No: 2172525-49-2
• MF: C₁₃H₂₅N₅O
• MW: 267.370502233505
• CID: 5567960
• PubChem ID: 165595126
• Update Time: 2025-10-30

dimethyl(3-{4-(methylamino)methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-yl}propyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1597081
• dimethyl(3-{4-[(methylamino)methyl]-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-yl}propyl)amine
• 2172525-49-2
• dimethyl(3-{4-(methylamino)methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-yl}propyl)amine

• Inchi： 1S/C13H25N5O/c1-14-9-12-13(11-5-8-19-10-11)18(16-15-12)7-4-6-17(2)3/h11,14H,4-10H2,1-3H3
• InChI Key： XLSWBHAUALTVLH-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CNC)N=NN1CCCN(C)C

Computed Properties

• Exact Mass: 267.20591044g/mol
• Monoisotopic Mass: 267.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.2Ų

Additional information on dimethyl(3-{4-(methylamino)methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-yl}propyl)amine

Introduction to Dimethyl(3-{4-(methylamino)methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-yl}propyl)amine and Its Significance in Modern Chemical Biology

Dimethyl(3-{4-(methylamino)methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-yl}propyl)amine is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. With a CAS number 2172525-49-2, this compound represents a fascinating intersection of heterocyclic chemistry and pharmacology, offering a rich ground for exploration in drug discovery and therapeutic development.

The molecular structure of this compound is characterized by several key functional groups, including an amine group, a triazole ring, and an oxolan ring, which are known for their versatile interactions with biological targets. The presence of these motifs suggests that Dimethyl(3-{4-(methylamino)methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-yl}propyl)amine may exhibit properties such as binding affinity, metabolic stability, and bioavailability, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The unique structural framework of Dimethyl(3-{4-(methylamino)methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-yl}propyl)amine positions it as a potential lead compound for the discovery of new therapeutic agents. Specifically, the triazole ring has been extensively studied for its ability to act as a scaffold in drug design due to its stability and ability to form hydrogen bonds with biological targets.

Moreover, the oxolan ring introduces an additional layer of complexity to the molecule, which could enhance its interactions with specific enzymes or receptors. This structural diversity makes Dimethyl(3-{4-(methylamino)methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-yl}propyl)amine a valuable asset in the quest for innovative pharmaceutical solutions. The compound's potential to engage with multiple biological targets simultaneously could lead to synergistic effects that are not observed with simpler molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like Dimethyl(3-{4-(methylamino)methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-1-y}propyl)amine with biological targets. These computational studies have provided insights into how the compound's structure can be optimized to enhance its pharmacological properties. For instance, modifications to the amine group could improve solubility and bioavailability, while adjustments to the triazole ring might enhance binding affinity.

The synthesis of Dimethyl(3-{4-(methylamino)methyl-5-(oxolan--3-y}-propyl)amine presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the successful synthesis of this compound would open up new avenues for research in chemical biology. Techniques such as multi-step organic synthesis combined with advanced purification methods are essential for achieving the desired product quality.

One of the most exciting aspects of studying Dimethyl(3-{4-(methylamino)methyl--5-(oxlan--y}-propyl)amine is its potential application in developing targeted therapies. The compound's ability to interact with specific biological pathways could make it useful in treating a variety of diseases. For example, its interaction with enzymes involved in cancer cell proliferation could lead to the development of novel anticancer agents. Similarly, its potential modulation of inflammatory pathways might make it valuable in managing chronic inflammatory diseases.

The field of chemical biology is rapidly evolving, and compounds like Dimethyl(3-{4-(methylamino)methl--5-(oxlan--y}-propyl)amine are at the forefront of this progress. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery and development of new therapeutic agents. The unique properties of this compound make it a compelling subject for further investigation.

In conclusion, Dimethyl(3-{4-(methylamino)methl--5-(oxlan--y}-propyl)amine is a promising compound with significant potential in the field of chemical biology. Its complex structure and diverse functional groups make it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely that Dimethyl(3-{4-(methylamino)methl--5-(oxlan--y}-propyl)amine will play an increasingly important role in the development of next-generation therapeutics.